Cas no 76907-70-5 ((16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one)

76907-70-5 structure
Product name:(16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one
CAS No:76907-70-5
MF:C31H48O7
MW:532.709
CID:1999920
(16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- (16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one
- (22R)-16β,18-Diacetoxy-4,22-dihydroxycholest-4-en-3-one
-
- Inchi: InChI=1S/C31H48O7/c1-17(2)7-10-25(34)18(3)28-27(38-20(5)33)15-24-21-8-9-23-29(36)26(35)12-13-30(23,6)22(21)11-14-31(24,28)16-37-19(4)32/h17-18,21-22,24-25,27-28,34,36H,7-16H2,1-6H3
- InChI Key: LCSYEPHBBMYXJG-UHFFFAOYSA-N
- SMILES: CC(C)CCC(O)C(C)C1C(CC2C3CCC4=C(O)C(=O)CCC4(C)C3CCC12COC(C)=O)OC(C)=O |c:16|
Computed Properties
- Exact Mass: 532.34
- Monoisotopic Mass: 532.34
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- Rotatable Bond Count: 10
- Complexity: 969
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
(16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one Related Literature
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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